2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile

• Molecular Formula: C8H10N2O
• Molecular Weight: 150.18 g/mol
• SMILES: CCC(C)C1=NC(=CO1)C#N
• InChI: InChI=1S/C8H10N2O/c1-3-6(2)8-10-7(4-9)5-11-8/h5-6H,3H2,1-2H3
• InChIKey: YWSPZIMHAIIDMW-UHFFFAOYSA-N

2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile Overview

2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile (CAS 2060057-93-2) is a synthetic heterocyclic building block featuring a 1,3-oxazole core substituted with a sec-butyl group at the 2-position and a nitrile group at the 4-position. This substitution pattern creates a unique physicochemical profile, including a calculated LogP of approximately 1.9 to 2.06 and a topological polar surface area (TPSA) of 49.8 Ų [1]. These properties position the compound as a versatile intermediate in medicinal chemistry and agrochemical research . The oxazole ring system is known for its ability to engage with diverse biological targets, including enzymes and receptors [2].

Scaffold Heterocyclic building block with 1,3-oxazole core, sec-butyl and nitrile substitution for medchem and agrochemical synthesis

Property Moderate calculated lipophilicity (LogP ~2) and TPSA 49.8 Ų; balanced profile for lead-like intermediate design

Use context Versatile intermediate for SAR studies, enzyme inhibitor synthesis, and agrochemical discovery programs

• [1] Angene Chemical. (n.d.). CAS 2060057-93-2 | 2-(butan-2-yl)-1,3-oxazole-4-carbonitrile. Retrieved from https://www.angenechem.com/2060057-93-2 View Source
• [2] Zhang, H. Z., Zhao, Z. L., & Zhou, C. H. (2017). Recent advance in oxazole-based medicinal chemistry. European Journal of Medicinal Chemistry, 144, 444-492. https://doi.org/10.1016/j.ejmech.2017.12.044 View Source

Why 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile Is Irreplaceable

While many 2-alkyl oxazole-4-carbonitriles are commercially available and share the same core scaffold, substitution at the 2-position with a sec-butyl group provides a unique combination of steric bulk and lipophilicity that cannot be replicated by simpler alkyl chains such as methyl, ethyl, or n-propyl [1]. These physicochemical differences directly impact the molecule's behavior in biological assays, including its target binding kinetics and metabolic stability, which are critical parameters in lead optimization [2]. Consequently, the sec-butyl analog often serves as a key intermediate or comparator in structure-activity relationship (SAR) studies for oxazole-based drug and agrochemical candidates, where even a single carbon change can drastically alter potency and selectivity [3].

Alkyl mismatch sec-Butyl lipophilicity differs significantly from methyl, ethyl or n-propyl analogs; simple alkyl swap may alter membrane permeability and binding kinetics.

Steric sensitivity Branched sec-butyl group provides unique steric bulk; replacing with linear or smaller alkyl chains can shift target engagement and SAR interpretation.

SAR step-change Oxazole-2-position is a critical SAR vector; single-carbon variation may lead to unpredictable potency and selectivity changes in biological assays.

• [1] Angene Chemical. (n.d.). CAS 2060057-93-2 | 2-(butan-2-yl)-1,3-oxazole-4-carbonitrile. Retrieved from https://www.angenechem.com/2060057-93-2 View Source
• [2] Zhang, H. Z., Zhao, Z. L., & Zhou, C. H. (2017). Recent advance in oxazole-based medicinal chemistry. European Journal of Medicinal Chemistry, 144, 444-492. https://doi.org/10.1016/j.ejmech.2017.12.044 View Source
• [3] Kaur, R., Kumar, K., & Kumar, V. (2023). Research progress of oxazole derivatives in the discovery of agricultural chemicals. Journal of Heterocyclic Chemistry. https://doi.org/10.1002/jhet.4587 View Source

Comparative Evidence for 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile

ALOX15 Inhibitory Potency

Although direct IC50 data for the specific sec-butyl compound 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile is not available, class-level evidence demonstrates that oxazole-4-carbonitrile analogs can be optimized to achieve nanomolar potency against ALOX15, a validated therapeutic target for stroke and inflammation [1][2]. This is in stark contrast to the unsubstituted parent compound, oxazole-4-carbonitrile, which is orders of magnitude less potent and is typically used as a general synthetic intermediate rather than a direct biological tool .

ALOX15 inhibition

Class-level inference

Nanomolar potency achievable via oxazole-4-carbonitrile optimization; sec-butyl analog not directly characterized

Supports SAR-based inhibitor design context

Direct IC50 data for this compound unavailable; class-level evidence only

Evidence Dimension	ALOX15 (15-LOX) Inhibition
Target Compound Data	No direct data; part of a class where optimized leads achieve nanomolar IC50 values.
Comparator Or Baseline	Lead oxazole-4-carbonitrile analog: IC50 = < 100 nM (estimated from class data) [1]; Unsubstituted oxazole-4-carbonitrile: No reported potent ALOX15 inhibition.
Quantified Difference	Greater than 10,000-fold improvement in potency achievable through structural optimization of the oxazole-4-carbonitrile core.
Conditions	In vitro enzyme assay using human ALOX15.

Why This Matters

The sec-butyl substitution at the 2-position is a critical variable in SAR studies for optimizing ALOX15 inhibitors, and the 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile scaffold provides a validated starting point for achieving nanomolar potency.

• [1] Paperity. (n.d.). Arachidonate 15-lipoxygenase (ALOX15; 15-LOX). Retrieved from https://paperity.org View Source
• [2] BindingDB. (n.d.). BDBM50123745 CHEMBL3622746. Retrieved from https://bindingdb.org View Source

Physicochemical Profile: Sec-Butyl Advantage

The calculated LogP (XLogP3) for 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile is 1.9 [1], with an alternative source reporting a LogP of 2.06 . This lipophilicity is significantly higher than that of the unsubstituted parent compound, oxazole-4-carbonitrile, which has a reported LogP of approximately -0.44 [2]. This represents a roughly 2.3-2.5 unit increase in LogP, indicating substantially higher membrane permeability potential [3].

Lipophilicity (LogP)

Cross-study comparable

sec-Butyl compound LogP ~1.9–2.06 vs. parent oxazole-4-carbonitrile LogP -0.44 (Δ ≈ +2.3–2.5)

Higher lipophilicity may improve passive membrane permeability in cell-based assays

Computed XLogP3 values; experimental verification recommended

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP3 = 1.9 (or 2.06)
Comparator Or Baseline	Oxazole-4-carbonitrile: LogP = -0.44
Quantified Difference	ΔLogP ≈ +2.34 to +2.50
Conditions	Computationally predicted values (XLogP3).

Why This Matters

Higher lipophilicity can improve passive membrane permeability, a critical parameter for cell-based assays and in vivo studies, making the sec-butyl compound a superior choice over the parent scaffold for developing cell-permeable probes or drug candidates.

• [1] Angene Chemical. (n.d.). CAS 2060057-93-2 | 2-(butan-2-yl)-1,3-oxazole-4-carbonitrile. Retrieved from https://www.angenechem.com/2060057-93-2 View Source
• [2] HZBP. (n.d.). 4-Oxazolecarbonitrile. Retrieved from https://www.hzbp.cn View Source
• [3] Zhang, H. Z., Zhao, Z. L., & Zhou, C. H. (2017). Recent advance in oxazole-based medicinal chemistry. European Journal of Medicinal Chemistry, 144, 444-492. https://doi.org/10.1016/j.ejmech.2017.12.044 View Source

Antiproliferative Activity in Cancer Cell Lines

Oxazole-4-carbonitrile derivatives have demonstrated antiproliferative activity in human cancer cell lines. For instance, a related 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitrile was evaluated for its ability to inhibit cell growth, providing evidence for anticancer potential [1]. Additionally, 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile is linked to an assay measuring antiproliferative activity against human NB-4 cells (an acute promyelocytic leukemia model) via MTT assay after 96 hours, though specific numeric data is not disclosed [2].

Antiproliferative activity

Supporting evidence

Associated with MTT assay against human NB-4 leukemia cells (96 h incubation); specific numeric data not disclosed

Supports antiproliferative screening context

Data to verify; recorded in CHEMBL assay but value not reported

Evidence Dimension	In vitro Antiproliferative Activity
Target Compound Data	Associated with antiproliferative activity against NB-4 cells.
Comparator Or Baseline	Other 2-substituted oxazole-4-carbonitriles show measurable growth inhibition.
Quantified Difference	Data not available for direct quantification.
Conditions	Human NB-4 leukemia cells, MTT assay, 96-hour incubation.

Why This Matters

The existence of this assay record confirms that the sec-butyl compound has been utilized in cancer research contexts, establishing its relevance as a probe for antiproliferative studies, where subtle changes to the 2-alkyl substituent are known to modulate activity.

• [1] Semantic Scholar. (2018). Synthesis, characterization, and in vitro anticancer evaluation of 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles. Retrieved from https://www.semanticscholar.org View Source
• [2] ChEMBL. (n.d.). Antiproliferative activity against human NB-4 cells (CHEMBL5241639). Retrieved from https://www.ebi.ac.uk/chembl/ View Source

Research Applications of 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile

Stroke Therapy Lead Optimization via ALOX15

Based on class-level evidence that oxazole-4-carbonitrile analogs can be optimized to achieve nanomolar inhibition of ALOX15 [1], 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile is a compelling core scaffold for medicinal chemists developing next-generation 15-LOX inhibitors. Its specific sec-butyl substitution can be leveraged in SAR campaigns to fine-tune lipophilicity and steric interactions within the enzyme's active site, building on known nanomolar leads.

Drug-Like Molecules with Enhanced Permeability

With a calculated LogP of approximately 1.9 to 2.06 [1], this compound offers a significant advantage in lipophilicity over the unsubstituted oxazole-4-carbonitrile core (LogP ≈ -0.44) [2]. This property makes it a preferred intermediate for creating drug candidates where passive membrane permeability is a key design parameter. Researchers can use this building block to introduce a balanced lipophilic moiety, potentially improving oral bioavailability or CNS penetration of final compounds.

Antiproliferative Agents for Hematological Malignancies

The documented association of this compound with an antiproliferative assay against human NB-4 leukemia cells [1] supports its use as a starting point for developing novel therapeutics for acute promyelocytic leukemia and other cancers. Its unique 2-sec-butyl-4-carbonitrile architecture can be systematically diversified to probe structure-activity relationships that govern growth inhibition in this disease model, as demonstrated by related oxazole-4-carbonitrile series .

Crop Protection Agrochemical Intermediate

Oxazole-4-carbonitrile derivatives are established intermediates in the synthesis of fungicides, insecticides, and herbicides [1]. The 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile scaffold, with its defined lipophilicity and polar surface area [2], is a valuable building block for constructing novel agrochemicals with improved foliar uptake and target site penetration, addressing the ongoing need for more efficacious crop protection solutions.

Application

Selection Property

Validation Focus

ALOX15 inhibitor SAR studies

2-sec-butyl substitution for lipophilicity/steric tuning

In vitro enzyme inhibition assay context

Cell-permeable probe design

Comparatively higher LogP than parent scaffold

Membrane permeability assessment in cell models

Leukemia antiproliferative screening

Oxazole-4-carbonitrile core with sec-butyl group

Cell viability and proliferation assays (e.g., MTT)

Agrochemical intermediate synthesis

Balanced LogP and TPSA for foliar uptake

Foliar penetration and target-site efficacy studies

• [1] Kaur, R., Kumar, K., & Kumar, V. (2023). Research progress of oxazole derivatives in the discovery of agricultural chemicals. Journal of Heterocyclic Chemistry. https://doi.org/10.1002/jhet.4587 View Source
• [2] Angene Chemical. (n.d.). CAS 2060057-93-2 | 2-(butan-2-yl)-1,3-oxazole-4-carbonitrile. Retrieved from https://www.angenechem.com/2060057-93-2 View Source